Cas no 2138556-04-2 (1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol)

• Product Name: 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol
• CAS No: 2138556-04-2
• MF: C₁₂H₁₈F₂O
• MW: 216.267530918121
• CID: 6587576
• PubChem ID: 165498528
• Update Time: 2025-07-25

1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138556-04-2
• 1-(cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol
• EN300-1156158
• 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol

• Inchi： 1S/C12H18F2O/c13-12(14)7-5-11(15,6-8-12)9-10-3-1-2-4-10/h5,7,10,15H,1-4,6,8-9H2
• InChI Key： OPURLFBBWOJDRI-UHFFFAOYSA-N
• SMILES： FC1(C=CC(CC1)(CC1CCCC1)O)F

Computed Properties

• Exact Mass: 216.13257152g/mol
• Monoisotopic Mass: 216.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol

Chemical Profile of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138556-04-2)

1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol, identified by its CAS number 2138556-04-2, is a fluorinated cyclohexenone derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound exhibits a unique structural framework characterized by a cyclopentylmethyl substituent and two fluorine atoms at the 4-position of the cyclohexene ring. The presence of these fluorine atoms introduces rigidity and electronic modulation to the molecule, which are critical factors in determining its biological activity and potential therapeutic applications.

The synthesis of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol involves a series of carefully orchestrated organic transformations, including cyclization and fluorination steps. The introduction of fluorine atoms at the 4,4-position is particularly noteworthy, as this modification can significantly enhance the metabolic stability and binding affinity of the molecule to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

One of the most compelling aspects of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol is its potential as a lead compound in drug discovery. The cyclohexenone core is a common motif found in numerous bioactive molecules, and the addition of fluorine substituents has been shown to improve pharmacokinetic properties. In particular, the electron-withdrawing nature of fluorine atoms can modulate the reactivity and selectivity of the molecule, making it an attractive candidate for developing novel therapeutic agents.

Recent studies have explored the pharmacological profile of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol in various disease models. Research indicates that this compound exhibits promising activity against certain enzymatic targets, suggesting its potential utility in treating conditions such as inflammation and neurodegeneration. The structural features of the molecule, particularly the rigid cyclohexene ring and the electron-deficient C=C bond system, contribute to its ability to interact with biological macromolecules in a specific manner.

The role of fluorine atoms in medicinal chemistry cannot be overstated. They have been widely incorporated into drug molecules to enhance their efficacy and safety profiles. In the case of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol, the fluorine substituents are strategically positioned to influence both electronic and steric properties. This dual modulation allows for fine-tuning of the molecule's interactions with biological targets, which is essential for achieving high selectivity and minimal side effects.

From a computational chemistry perspective, 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol has been subjected to extensive molecular modeling studies. These investigations have provided valuable insights into its binding mode with potential targets and have helped guide structural optimization efforts. The results from these studies suggest that this compound can adopt multiple conformations depending on its environment, which may contribute to its versatility in biological assays.

The synthesis and characterization of 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol also highlight the importance of advanced analytical techniques in modern chemical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its purity. These methods provide critical data for understanding how the molecule behaves both in vitro and in vivo.

In conclusion, 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol (CAS No. 2138556-04-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activity. The incorporation of fluorine atoms into this cyclohexenone derivative enhances its potential as a therapeutic agent by improving metabolic stability and binding affinity. As research continues to uncover new applications for this compound, 1-(Cyclopentylmethyl)-4,4-difluorocyclohex-2-en-1-ol is poised to play an important role in the development of next-generation drugs.